Cas no 40790-21-4 (5-Isopropyl-2,3-dimethylpyrazine)

• Product Name: 5-Isopropyl-2,3-dimethylpyrazine
• CAS No: 40790-21-4
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 328113
• PubChem ID: 528109
• Update Time: 2025-05-22

5-Isopropyl-2,3-dimethylpyrazine Chemical and Physical Properties

Names and Identifiers

• 5-Isopropyl-2,3-dimethylpyrazine
• 2,3-DIMETHYL-5-ISOPROPYL PYRAZINE
• 2,3-dimethyl-5-propan-2-ylpyrazine
• Pyrazine,2,3-dimethyl-5-(1-methylethyl)-
• 2,3-dimethyl-5-isopropylpyrazine
• 40790-21-4
• A825289
• 5-Isopropyl-2,3-dimethyl-pyrazine
• AKOS006294965
• Pyrazine, 2,3-dimethyl-5-(1-methylethyl)
• 2,3-dimethyl-5-(propan-2-yl)pyrazine
• CHEMBL95042
• SCHEMBL6129987
• FT-0639670
• JTIYGJBEUZEJAB-UHFFFAOYSA-N
• DTXSID50335950
• DB-049656

• MDL： MFCD06200808
• Inchi： 1S/C9H14N2/c1-6(2)9-5-10-7(3)8(4)11-9/h5-6H,1-4H3
• InChI Key： JTIYGJBEUZEJAB-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C)N=CC=1C(C)C

Computed Properties

• Exact Mass: 150.11600
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 0.947
• Boiling Point: 206.9°C at 760 mmHg
• Flash Point: 77°C
• Refractive Index: 1.495
• PSA: 25.78000
• LogP: 2.21680

Additional information on 5-Isopropyl-2,3-dimethylpyrazine

5-Isopropyl-2,3-Dimethylpyrazine: A Comprehensive Overview

5-Isopropyl-2,3-dimethylpyrazine, also known by its CAS number 40790-21-4, is a heterocyclic organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound belongs to the pyrazine family, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 4. The substitution pattern of this compound, with isopropyl and methyl groups at specific positions, imparts unique chemical and physical properties that make it valuable for diverse applications.

The synthesis of 5-isopropyl-2,3-dimethylpyrazine involves a series of well-established organic reactions, including alkylation and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its availability for industrial use. Researchers have also explored the use of green chemistry principles to develop eco-friendly synthesis pathways for this compound, aligning with global sustainability goals.

One of the most notable applications of 5-isopropyl-2,3-dimethylpyrazine is in the field of materials science, where it serves as a precursor for the synthesis of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it an ideal building block for constructing porous materials with high surface areas, which are highly sought after in catalysis and gas storage applications. Recent studies have demonstrated that MOFs incorporating 5-isopropyl-2,3-dimethylpyrazine exhibit exceptional stability under harsh conditions, making them suitable for industrial-scale applications.

In the realm of pharmacology, 5-isopropyl-2,3-dimethylpyrazine has shown potential as a lead compound for drug discovery. Its structural features allow for interactions with various biological targets, including enzymes and receptors. For instance, researchers have investigated its ability to inhibit certain kinases involved in cancer progression. Although preliminary results are promising, further studies are required to fully understand its pharmacokinetics and toxicity profile before it can be considered for clinical use.

The electronic properties of 5-isopropyl-2,3-dimethylpyrazine make it an interesting candidate for optoelectronic applications. Its conjugated aromatic system enables efficient charge transport, which is critical for devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent research has focused on modifying the substituents on the pyrazine ring to optimize its electronic characteristics further. These modifications have led to improved device performance metrics, such as higher luminous efficiency and better power conversion efficiency.

In terms of environmental impact, the biodegradability of 5-isopropyl-2,3-dimethylpyrazine has been a topic of interest among environmental scientists. Studies have shown that under aerobic conditions, this compound can undergo microbial degradation through enzymatic cleavage of its carbon-nitrogen bonds. However, its persistence in aquatic environments remains a concern, particularly in regions with limited wastewater treatment infrastructure. Regulatory agencies are increasingly scrutinizing the environmental fate of such compounds to ensure their safe use and disposal.

The future outlook for 5-isopropyl-2,3-dimethylpyrazine appears bright, driven by ongoing research into its chemical versatility and potential applications. Collaborative efforts between academia and industry are expected to yield innovative solutions that leverage the unique properties of this compound. As technology advances and new synthetic methods emerge, the accessibility and affordability of this compound will likely improve further.

In conclusion, 5-isopropyl-2,3-dimethylpyrazine, or CAS No. 40790-21-4, stands as a testament to the ingenuity of modern chemistry. Its diverse applications across multiple disciplines underscore its importance as a versatile building block in contemporary chemical research and development.